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Compound of Interest

Compound Name: 2-Pyruvoylaminobenzamide

Cat. No.: B097163 Get Quote

For Immediate Release

Researchers and drug development professionals handling 2-Pyruvoylaminobenzamide must

adhere to stringent disposal procedures due to its classification as a suspected mutagen and

its acute oral toxicity. This guide provides essential safety and logistical information to ensure

the safe and compliant disposal of this compound.

Hazard Profile and Classification
2-Pyruvoylaminobenzamide (CAS No. 18326-62-0) is categorized under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals with the following

hazard statements:

H302: Harmful if swallowed.

H341: Suspected of causing genetic defects.

These classifications necessitate that 2-Pyruvoylaminobenzamide be treated as hazardous

chemical waste.

Quantitative Hazard Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b097163?utm_src=pdf-interest
https://www.benchchem.com/product/b097163?utm_src=pdf-body
https://www.benchchem.com/product/b097163?utm_src=pdf-body
https://www.benchchem.com/product/b097163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[1][2]

Step-by-Step Disposal Protocol
The primary and mandatory disposal route for 2-Pyruvoylaminobenzamide is through an

approved hazardous waste disposal facility. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[1][3]

Segregation and Storage:

Store 2-Pyruvoylaminobenzamide waste in its original or a clearly labeled, compatible

container.

The container must be securely sealed to prevent leaks or spills.

Do not mix with other chemical wastes to avoid unintended reactions.[1]

Store the waste container in a designated, well-ventilated, and secure satellite

accumulation area away from incompatible materials.[4]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Pyruvoylaminobenzamide," and the associated hazard pictograms (Health Hazard and

Exclamation Mark).

Indicate the accumulation start date on the label.

Personal Protective Equipment (PPE):

When handling 2-Pyruvoylaminobenzamide waste, always wear appropriate PPE,

including:
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Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Waste Collection and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup.

Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Decontamination of Labware and Surfaces
For glassware and surfaces contaminated with 2-Pyruvoylaminobenzamide, a thorough

decontamination process is required before they can be considered non-hazardous.

Note: No specific, validated chemical deactivation protocol for 2-Pyruvoylaminobenzamide is

readily available in the reviewed literature. Therefore, physical removal and subsequent

disposal as hazardous waste is the recommended procedure.

Initial Rinse:

Rinse contaminated labware with a suitable solvent (e.g., ethanol or acetone) to dissolve

the compound.

Collect this solvent rinse as hazardous waste.

Washing:

Wash the labware with soap and water.

Collect the initial wash water as potentially contaminated hazardous waste.

Final Rinse:

Perform a final rinse with distilled water.
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Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 2-Pyruvoylaminobenzamide.
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Caption: Disposal workflow for 2-Pyruvoylaminobenzamide.

Disclaimer: This information is intended as a guide and does not replace institutional protocols

or local and national regulations. Always consult your institution's safety officer and the relevant

Safety Data Sheet (SDS) before handling or disposing of any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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